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Compound of Interest

Compound Name: 2-Bromo-p-terphenyl

Cat. No.: B1275495 Get Quote

An In-depth Technical Guide to 2-Bromo-p-
terphenyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Bromo-p-terphenyl (CAS No. 3282-24-4). The information is curated for

professionals in research and development, with a focus on presenting clear, quantitative data

and outlining relevant experimental methodologies.

Core Chemical and Physical Properties
2-Bromo-p-terphenyl is an aromatic hydrocarbon characterized by a central benzene ring

substituted with two phenyl groups and a bromine atom.[1] Its structure, featuring a rigid

terphenyl backbone, makes it a valuable intermediate in organic synthesis, particularly for

advanced materials and electronics.[2] The bromine atom serves as a reactive site for various

cross-coupling reactions.[2]

Quantitative Data Summary
The key physical and chemical properties of 2-Bromo-p-terphenyl are summarized in the

table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 3282-24-4 [3][4]

Molecular Formula C₁₈H₁₃Br [3][4]

Molecular Weight 309.2 g/mol [4][5]

Appearance
White to light yellow powder or

crystals
[4][5]

Melting Point 85.0 to 89.0 °C [4][5]

Boiling Point 418.1 ± 14.0 °C (at 760 Torr) [4][5]

Density (Predicted) 1.309 ± 0.06 g/cm³ [4][5]

Solubility Soluble in Toluene [4][5]

Storage Keep in a cold, dry place [3]

Synthesis and Experimental Protocols
The synthesis of terphenyl derivatives is most efficiently achieved through metal-catalyzed

cross-coupling reactions.[6] The Suzuki cross-coupling reaction is a versatile and practical

method for producing both symmetrical and unsymmetrical terphenyls.[6]

General Synthesis Workflow: Suzuki Coupling
A common and effective method for synthesizing 2-Bromo-p-terphenyl involves the Suzuki

coupling reaction. This process typically couples an aryl halide with an arylboronic acid in the

presence of a palladium catalyst and a base.
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Reactants Reaction Conditions

1-Bromo-2-iodobenzene

2-Bromo-p-terphenyl

4-Phenylphenylboronic acid
Pd Catalyst

(e.g., Pd(PPh₃)₄)
Base

(e.g., K₂CO₃)
Solvent & Heat

(e.g., Toluene, H₂O)

Purification
(e.g., Column Chromatography,

Recrystallization)
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Potential Downstream Reactions

Resulting Molecular Scaffolds

2-Bromo-p-terphenyl

Suzuki Coupling
(with R-B(OH)₂)

 Pd cat., Base

Stille Coupling
(with R-SnBu₃)

 Pd cat.

Heck Coupling
(with Alkene)

 Pd cat., Base

Buchwald-Hartwig
Amination (with R₂NH)

 Pd cat., Base

Extended π-Conjugated Systems Functionalized Oligophenyls

Materials for OLEDs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Terphenyl - Wikipedia [en.wikipedia.org]

2. nbinno.com [nbinno.com]

3. 2-Bromo-p-terphenyl, CasNo.3282-24-4 HENAN SUNLAKE ENTERPRISE
CORPORATION China (Mainland) [sunlake.lookchem.com]

4. 2''-Bromo-[1,1';4',1'']terphenyl | 3282-24-4 [chemicalbook.com]

5. 3282-24-4 CAS MSDS (2''-Bromo-[1,1';4',1'']terphenyl) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1275495?utm_src=pdf-body-img
https://www.benchchem.com/product/b1275495?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Terphenyl
https://www.nbinno.com/article/dye-intermediates/chemical-synthesis-properties-4-bromo-p-terphenyl-cas-1762-84-1-ku
https://sunlake.lookchem.com/products/CasNo-3282-24-4-3282-24-4-C18H13Br-2-Bromo-p-terphenyl-16199568.html
https://sunlake.lookchem.com/products/CasNo-3282-24-4-3282-24-4-C18H13Br-2-Bromo-p-terphenyl-16199568.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3947078.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3947078.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3947078.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [physical and chemical properties of 2-Bromo-p-
terphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275495#physical-and-chemical-properties-of-2-
bromo-p-terphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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